Cas no 1396871-97-8 (4-{(3,5-dimethoxyphenyl)methoxymethyl}-1-(2-fluorophenyl)methylpiperidine; oxalic acid)

• Product Name: 4-{(3,5-dimethoxyphenyl)methoxymethyl}-1-(2-fluorophenyl)methylpiperidine; oxalic acid
• CAS No: 1396871-97-8
• MF: C₂₄H₃₀FNO₇
• MW: 463.495911121368
• CID: 6256696
• PubChem ID: 71784845
• Update Time: 2024-01-13

4-{(3,5-dimethoxyphenyl)methoxymethyl}-1-(2-fluorophenyl)methylpiperidine; oxalic acid Chemical and Physical Properties

Names and Identifiers

• 4-{(3,5-dimethoxyphenyl)methoxymethyl}-1-(2-fluorophenyl)methylpiperidine; oxalic acid
• 4-[(3,5-dimethoxyphenyl)methoxymethyl]-1-[(2-fluorophenyl)methyl]piperidine;oxalic acid
• 4-{[(3,5-DIMETHOXYPHENYL)METHOXY]METHYL}-1-[(2-FLUOROPHENYL)METHYL]PIPERIDINE; OXALIC ACID
• VU0532158-1
• 4-(((3,5-dimethoxybenzyl)oxy)methyl)-1-(2-fluorobenzyl)piperidine oxalate
• F6111-0618
• 1396871-97-8
• AKOS026686857

• Inchi： 1S/C22H28FNO3.C2H2O4/c1-25-20-11-18(12-21(13-20)26-2)16-27-15-17-7-9-24(10-8-17)14-19-5-3-4-6-22(19)23;3-1(4)2(5)6/h3-6,11-13,17H,7-10,14-16H2,1-2H3;(H,3,4)(H,5,6)
• InChI Key： CDVNNYQGHAIABV-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1CN1CCC(COCC2C=C(C=C(C=2)OC)OC)CC1.OC(C(=O)O)=O

Computed Properties

• Exact Mass: 463.20063046g/mol
• Monoisotopic Mass: 463.20063046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 476
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 106Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines